6-Amino-3-methyl-5-nitroso-1-n-propyluracil

• Molecular Formula: C8H12N4O3
• Molecular Weight: 212.21 g/mol
• IUPAC Name: 6-amino-3-methyl-5-nitroso-1-propylpyrimidine-2,4-dione
• InChI: InChI=1S/C8H12N4O3/c1-3-4-12-6(9)5(10-15)7(13)11(2)8(12)14/h3-4,9H2,1-2H3
• InChI Key: LEELCDWOHNYIER-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(C(=O)N(C1=O)C)N=O)N

Description

6-Amino-3-methyl-5-nitroso-1-n-propyluracil is a useful research compound. Its molecular formula is C8H12N4O3 and its molecular weight is 212.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Amino-3-methyl-1-n-propyluracil (10.46 g, 57.8 mmol) was dissolved in 10 ml of acetic acid at 90° C. Then, with stirring, a solution of sodium nitrite (4.19 g, 60.8 mmol) in 100 ml of water was added in 10 ml portions over 5 minutes. A purple color formed immediately followed by a purple precipitate. The mixture was cooled in the freezer for 20 minutes and then the precipitate was collected by vacuum filtration, washed with water (2×30 ml) and acetone (2×10 ml), and air-dried to give 6-amino-3-methyl-5-nitroso-1-n-propyluracil as purple needles (10.02 g, 83%). 1H NMR (DMSO-d6 +D2O) δ0.89 (t, J=8 Hz, 3 H), 1.55 (sextet, J=8 Hz, 2 H), 3.27 (s, 3 H), 3.80 (t, J=8 Hz, 2 H).